![molecular formula C21H25N3O3 B2403502 N-({1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-N-methylacetamide CAS No. 924850-49-7](/img/structure/B2403502.png)
N-({1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-N-methylacetamide
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Description
N-({1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-N-methylacetamide is a useful research compound. Its molecular formula is C21H25N3O3 and its molecular weight is 367.449. The purity is usually 95%.
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Scientific Research Applications
- The compound’s structural features make it a potential candidate for anticancer drug development. Researchers have explored its effects on cancer cell lines, investigating its cytotoxicity, apoptosis-inducing properties, and potential as a targeted therapy .
- Inflammation plays a crucial role in various diseases. Studies have examined the anti-inflammatory effects of this compound, particularly in models of chronic inflammation. It may modulate inflammatory pathways and reduce cytokine production .
- The compound’s benzimidazole and benzodiazole moieties contribute to its antimicrobial activity. Researchers have evaluated its effectiveness against bacteria, fungi, and other pathogens. It could serve as a lead compound for developing new antimicrobial agents .
- Neurodegenerative diseases are a significant health concern. Investigations have explored whether this compound has neuroprotective effects. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation .
- The compound’s unique structure suggests potential applications in metabolic disorders. Researchers have studied its effects on glucose metabolism, lipid homeostasis, and insulin sensitivity. It could be relevant for conditions like diabetes and obesity .
- Beyond biological applications, the compound has been used in chemical catalysis. For instance, ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride, have facilitated the Michael addition of N-heterocycles to chalcones, leading to the synthesis of related compounds. These reactions exhibit good green metrics, emphasizing sustainability in organic synthesis .
Anticancer Research
Anti-Inflammatory Activity
Antimicrobial Properties
Neuroprotective Potential
Metabolic Disorders
Chemical Catalysis and Green Synthesis
properties
IUPAC Name |
N-[[1-[3-(3-methoxyphenoxy)propyl]benzimidazol-2-yl]methyl]-N-methylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3/c1-16(25)23(2)15-21-22-19-10-4-5-11-20(19)24(21)12-7-13-27-18-9-6-8-17(14-18)26-3/h4-6,8-11,14H,7,12-13,15H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHTVADDTFBGZEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)CC1=NC2=CC=CC=C2N1CCCOC3=CC=CC(=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-({1-[3-(3-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-N-methylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.